Cas no 1016686-85-3 (2-(benzylsulfanyl)-3-methylbutanoic acid)

• Product Name: 2-(benzylsulfanyl)-3-methylbutanoic acid
• CAS No: 1016686-85-3
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 4566894
• Update Time: 2025-10-05

2-(benzylsulfanyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylsulfanyl)-3-methylbutanoic Acid
• 3-Methyl-2-[(phenylmethyl)thio]butanoic acid (ACI)
• 2-(benzylsulfanyl)-3-methylbutanoic acid

• Inchi： 1S/C12H16O2S/c1-9(2)11(12(13)14)15-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,13,14)
• InChI Key： VSFWVVQDXPXBAF-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)SCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 224.087101g/mol
• Monoisotopic Mass: 224.087101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.32g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-(benzylsulfanyl)-3-methylbutanoic acid

Research Briefing on 2-(Benzylsulfanyl)-3-methylbutanoic Acid (CAS: 1016686-85-3): Recent Advances and Applications

2-(Benzylsulfanyl)-3-methylbutanoic acid (CAS: 1016686-85-3) is a sulfur-containing carboxylic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(benzylsulfanyl)-3-methylbutanoic acid serves as a versatile scaffold for designing novel cysteine protease inhibitors. The compound's unique structural features, including the benzylsulfanyl moiety and the branched alkyl chain, enable selective interactions with enzyme active sites. Researchers utilized molecular docking simulations and kinetic assays to validate its inhibitory effects against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-(benzylsulfanyl)-3-methylbutanoic acid exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The study identified that the sulfur atom in the benzylsulfanyl group plays a critical role in disrupting bacterial cell wall synthesis, offering a promising avenue for combating antibiotic-resistant pathogens. Structure-activity relationship (SAR) analyses further revealed that modifications at the 3-methylbutanoic acid moiety could enhance antibacterial potency while reducing cytotoxicity.

From a synthetic chemistry perspective, advances in the scalable production of 2-(benzylsulfanyl)-3-methylbutanoic acid have been achieved through green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free, catalytic method using immobilized lipases to synthesize the compound with >90% yield and minimal environmental impact. This innovation addresses previous challenges in large-scale production, such as the use of hazardous reagents and low reaction efficiency.

Ongoing clinical investigations are exploring the compound's potential as a lead structure for neurodegenerative disease therapeutics. Preliminary in vitro data presented at the 2024 International Conference on Alzheimer's Disease indicated that certain fluorinated analogs of 2-(benzylsulfanyl)-3-methylbutanoic acid could cross the blood-brain barrier and exhibit neuroprotective effects by modulating tau protein aggregation. These findings, though requiring further validation, suggest exciting possibilities for CNS drug development.

In conclusion, 2-(benzylsulfanyl)-3-methylbutanoic acid (CAS: 1016686-85-3) represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from enzyme inhibition to antimicrobial development, supported by both computational and experimental evidence. Future research directions may focus on optimizing its pharmacokinetic properties and exploring combination therapies with existing drugs. The compound's commercial availability from major chemical suppliers (purity ≥98%) facilitates continued investigation across multiple therapeutic areas.